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Introduction

RN486 is a potent and selective inhibitor of Bruton's tyrosine kinase (Btk), a critical enzyme in
the signaling pathways of B-cell receptors (BCR) and Fc receptors (FcR).[1][2] Its ability to
block these pathways makes it a valuable tool for research in immunology, oncology, and
inflammatory diseases. These application notes provide detailed protocols for cell-based
assays to characterize the activity of RN486 and similar Btk inhibitors.

Mechanism of Action

RNA486 is an orally active Btk inhibitor with an IC50 of 4.0 nM in enzymatic assays.[2] It
competitively binds to Btk, thereby preventing the downstream signaling cascades that lead to
B-cell activation, proliferation, and cytokine release, as well as mast cell degranulation and
monocyte activation.[1][2]

Data Presentation
Table 1: In Vitro Activity of RN486
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Parameter
Assay Type Cell Type IC50 (nM)
Measured
Btk Enzymatic Assay - Kinase Activity 4.0[2]
Mast Cell Fce Receptor-induced
) Mast Cells ) 2.912]
Degranulation Degranulation

Fcy Receptor-
Monocyte Activation Monocytes mediated TNFa 712]
production

o BCR-induced CD69
B-Cell Activation Whole Blood B-Cells ) 21[2]
Expression

Signaling Pathways

The following diagrams illustrate the signaling pathways targeted by RN486.

o Downstream Signaling B-Cell Activation,
I - (NF-kB, MAPK, etc.) Proliferation, Cytokine Release

Click to download full resolution via product page

BCR Signaling Pathway Inhibition by RN486
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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